Cas no 15953-45-4 (5-Chloro-3-methyl-1H-pyrazole)
5-Chloro-3-methyl-1H-pyrazole is an organic compound characterized by its pyrazole ring substitution with a chlorine atom at the 5-position and a methyl group at the 3-position. This structural arrangement confers unique electronic and steric properties, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound exhibits high reactivity and selectivity, contributing to efficient reaction pathways in chemical synthesis.
5-Chloro-3-methyl-1H-pyrazole structure
Product Name:5-Chloro-3-methyl-1H-pyrazole
CAS No:15953-45-4
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD00463581
CID:50265
PubChem ID:316061
Update Time:2025-07-21
5-Chloro-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-methyl-1H-pyrazole
- 3-Chloro-5-methyl-1H-pyrazole
- 5-CHLORO-3-METHYLPYRAZOLE
- 1H-Pyrazole, 3-chloro-5-methyl-
- NSC243512
- 3-methyl-5-chloropyrazole
- 3-Chloro-5-methylpyrazole
- 1H-Pyrazole,3-chloro-5-methyl-
- HUKMIFHEPZRLMM-UHFFFAOYSA-N
- 3-chloranyl-5-methyl-1H-pyrazole
- STK038616
- PB14164
- RP00631
- A
- AM20080428
- CS-0050525
- SCHEMBL12778661
- MFCD00233972
- 15953-45-4
- 2KAQ9PG8NV
- DTXSID40871251
- W-205845
- DS-15894
- PYRAZOLE, 3(OR 5)-CHLORO-5(OR 3)-METHYL-
- AKOS006272765
- AKOS004123544
- MFCD00463581
- 3-chloro-5-Chloro-3-methyl-1H-pyrazole5-methyl-1H-pyrazole;3-Chloro-5-methylpyrazole
- AC-907/25004293
- SCHEMBL183222
- AC-29466
- NSC-243512
- SY035853
- FT-0658339
- A810038
- 90586-92-8
- BB 0237298
- DB-017451
- pyrazole, 3(5)-chloro-5(3)-methyl-
-
- MDL： MFCD00463581
- Inchi： 1S/C4H5ClN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
- InChI Key： HUKMIFHEPZRLMM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)NN=1
Computed Properties
- Exact Mass: 116.01400
- Monoisotopic Mass: 116.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 28.7
Experimental Properties
- Density: 1.2115 (rough estimate)
- Melting Point: 118.5°C
- Boiling Point: 259.1℃/760mmHg
- Flash Point: 135.6°C
- Refractive Index: 1.5320 (estimate)
- PSA: 28.68000
- LogP: 1.37150
5-Chloro-3-methyl-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RK574-1g |
5-Chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 1g |
1338CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027361-500mg |
5-Chloro-3-methyl-1H-pyrazole |
15953-45-4 | 500mg |
2843CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RK574-5g |
5-Chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 5g |
4399CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RK574-10g |
5-Chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 10g |
7347CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RK574-250mg |
5-Chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 250mg |
535CNY | 2021-05-08 | |
| Chemenu | CM107201-100mg |
5-chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 100mg |
$58 | 2021-08-06 | |
| Chemenu | CM107201-250mg |
5-chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 250mg |
$98 | 2021-08-06 | |
| Chemenu | CM107201-1g |
5-chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 1g |
$228 | 2021-08-06 | |
| Chemenu | CM107201-5g |
5-chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95+% | 5g |
$646 | 2021-08-06 | |
| Chemenu | CM107201-250mg |
5-chloro-3-methyl-1H-pyrazole |
15953-45-4 | 95%+ | 250mg |
$62 | 2023-03-06 |
5-Chloro-3-methyl-1H-pyrazole Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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